Benzyldiethyl(((10-phenothiazinyl)carbonyl)methyl)ammonium chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzyldiethyl(((10-phenothiazinyl)carbonyl)methyl)ammonium chloride is a complex organic compound with a unique structure that combines phenothiazine and ammonium chloride moieties. This compound is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Benzyldiethyl(((10-phenothiazinyl)carbonyl)methyl)ammonium chloride typically involves the reaction of phenothiazine derivatives with benzyldiethylamine under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yields and purity.
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis using advanced techniques and equipment. The process is designed to ensure consistent quality and high efficiency. The raw materials are carefully selected, and the reaction parameters are meticulously controlled to produce the compound on an industrial scale.
Chemical Reactions Analysis
Types of Reactions
Benzyldiethyl(((10-phenothiazinyl)carbonyl)methyl)ammonium chloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidation products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can undergo substitution reactions where one or more substituents are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted products.
Scientific Research Applications
Benzyldiethyl(((10-phenothiazinyl)carbonyl)methyl)ammonium chloride has numerous applications in scientific research:
Chemistry: It is used as a reagent in various organic synthesis reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: It is investigated for its potential therapeutic properties and applications in drug development.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of Benzyldiethyl(((10-phenothiazinyl)carbonyl)methyl)ammonium chloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context.
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to Benzyldiethyl(((10-phenothiazinyl)carbonyl)methyl)ammonium chloride include:
- Benzyldiethyl(2,6-xylylcarbamoylmethyl)ammonium benzoate
- N-benzyl-2-((2,6-dimethylphenyl)amino)-N,N-diethyl-2-oxoethanaminium benzoate
Uniqueness
What sets this compound apart from similar compounds is its unique combination of phenothiazine and ammonium chloride moieties, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications in research and industry.
Properties
CAS No. |
103535-81-5 |
---|---|
Molecular Formula |
C25H27ClN2OS |
Molecular Weight |
439.0 g/mol |
IUPAC Name |
benzyl-diethyl-(2-oxo-2-phenothiazin-10-ylethyl)azanium;chloride |
InChI |
InChI=1S/C25H27N2OS.ClH/c1-3-27(4-2,18-20-12-6-5-7-13-20)19-25(28)26-21-14-8-10-16-23(21)29-24-17-11-9-15-22(24)26;/h5-17H,3-4,18-19H2,1-2H3;1H/q+1;/p-1 |
InChI Key |
NHYGCNQDTMCWFF-UHFFFAOYSA-M |
Canonical SMILES |
CC[N+](CC)(CC1=CC=CC=C1)CC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42.[Cl-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.